Cas no 2228325-90-2 (4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole)

• Product Name: 4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole
• CAS No: 2228325-90-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6143466
• PubChem ID: 165879768
• Update Time: 2025-11-01

4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole
• EN300-1813548
• 4-[(3-methoxyazetidin-3-yl)methyl]-1H-pyrazole
• 2228325-90-2

• Inchi： 1S/C8H13N3O/c1-12-8(5-9-6-8)2-7-3-10-11-4-7/h3-4,9H,2,5-6H2,1H3,(H,10,11)
• InChI Key： ZGOYBNIVMUWNIH-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=NNC=2)CNC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.9Ų

Additional information on 4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole

Comprehensive Overview of 4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole (CAS No. 2228325-90-2): Structure, Applications, and Research Insights

The compound 4-(3-methoxyazetidin-3-yl)methyl-1H-pyrazole (CAS No. 2228325-90-2) is a heterocyclic organic molecule featuring a unique combination of pyrazole and azetidine moieties. Its structural complexity and functional versatility have garnered significant attention in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic pathways, and potential applications, aligning with current trends in drug discovery and precision chemistry.

Chemically, the 3-methoxyazetidine ring in this compound introduces steric and electronic effects that influence its reactivity. Researchers highlight its role as a bioisostere for saturated heterocycles, a feature increasingly exploited in modern medicinal chemistry to optimize pharmacokinetic properties. The methyl-1H-pyrazole component further enhances hydrogen-bonding capabilities, making it valuable for molecular docking studies targeting enzymes like kinases or GPCRs—a hot topic in AI-driven drug design platforms.

Synthetic methodologies for CAS 2228325-90-2 often involve multi-step protocols, including aza-Michael additions or cyclization reactions. Recent publications emphasize greener approaches using catalytic asymmetric synthesis, reflecting the industry's shift toward sustainable chemistry. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for purity assessment, addressing growing concerns about compound characterization in regulatory submissions.

In applied research, this molecule's azetidine-pyrazole hybrid structure shows promise in modulating central nervous system (CNS) targets. Its blood-brain barrier permeability—frequently searched in neuropharmacology—makes it a candidate for investigating neurodegenerative diseases. Parallel studies explore its utility in crop protection chemicals, where its heterocyclic core may interact with plant hormone receptors.

The scientific community actively investigates structure-activity relationships (SAR) of derivatives based on this scaffold. Computational tools like molecular dynamics simulations (a trending topic in cheminformatics) help predict interactions with biological targets. Patent analyses reveal growing IP activity around azetidine-containing compounds, particularly in oncology and inflammation—fields dominating biopharma investment trends.

From a commercial perspective, suppliers list CAS 2228325-90-2 as a high-purity reference standard, catering to the demand for well-characterized intermediates in drug development. Storage typically recommends inert atmospheres due to the compound's sensitivity to oxidative degradation—a key consideration in chemical stability discussions.

Ongoing research explores the metabolic pathways of this compound using advanced LC-TOF mass spectrometry, addressing frequent queries about in vivo behavior of heterocycles. Collaborative projects between academia and industry aim to unlock its potential in targeted therapy designs, particularly for rare diseases—a focal point in current orphan drug development.